Cas no 1904411-35-3 (methyl 4-(((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)sulfonyl)benzoate)

• Product Name: methyl 4-(((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)sulfonyl)benzoate
• CAS No: 1904411-35-3
• MF: C₁₇H₁₇N₃O₄S
• MW: 359.399582624435
• CID: 6421490
• PubChem ID: 92075985
• Update Time: 2025-11-02

methyl 4-(((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-trien-12-ylsulfonyl)benzoate
• methyl 4-(((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)sulfonyl)benzoate
• AKOS025338934
• methyl 4-{4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene-12-sulfonyl}benzoate
• F6471-2454
• 1904411-35-3

• Inchi： 1S/C17H17N3O4S/c1-24-17(21)11-2-5-13(6-3-11)25(22,23)20-12-4-7-16(20)14-9-18-10-19-15(14)8-12/h2-3,5-6,9-10,12,16H,4,7-8H2,1H3
• InChI Key： FWVVXHPAHWUWMR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(N1C2C3=CN=CN=C3CC1CC2)(=O)=O

Computed Properties

• Exact Mass: 359.09397721g/mol
• Monoisotopic Mass: 359.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on methyl 4-(((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)sulfonyl)benzoate

Research Brief on Methyl 4-(((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)sulfonyl)benzoate (CAS: 1904411-35-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of methyl 4-(((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)sulfonyl)benzoate (CAS: 1904411-35-3) as a promising scaffold for drug development. This compound, characterized by its unique epiminocyclohepta[d]pyrimidine core, has garnered attention due to its potential applications in targeting various disease pathways, particularly in oncology and neurology.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of this compound, focusing on its inhibitory effects on specific protein-protein interactions (PPIs) involved in cancer cell proliferation. The researchers employed a combination of molecular docking simulations and in vitro assays to demonstrate that methyl 4-(((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)sulfonyl)benzoate exhibits high affinity for the MDM2-p53 interaction, a critical target in p53-dependent cancer therapies. The compound showed nanomolar inhibitory activity, suggesting its potential as a lead candidate for further optimization.

In addition to its anticancer properties, recent research has also investigated the neuroprotective effects of this compound. A 2024 study in ACS Chemical Neuroscience reported that methyl 4-(((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)sulfonyl)benzoate modulates the activity of NMDA receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized electrophysiological recordings and behavioral assays in rodent models to validate the compound's ability to attenuate excitotoxicity while maintaining cognitive function.

The synthetic route for methyl 4-(((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)sulfonyl)benzoate has been optimized in recent work, as detailed in Organic Process Research & Development (2023). Key improvements include a enantioselective catalytic step to ensure the desired (5R,8S) configuration, which is critical for biological activity. The revised synthesis achieves a 45% overall yield, making it more feasible for large-scale production and further preclinical studies.

Despite these promising findings, challenges remain in the development of methyl 4-(((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)sulfonyl)benzoate as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and a need for formulation optimization to enhance blood-brain barrier penetration for neurological applications. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's target specificity.

In conclusion, methyl 4-(((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)sulfonyl)benzoate represents a versatile chemical scaffold with dual potential in oncology and neurology. Its unique mechanism of action and recent synthetic advances position it as a compelling candidate for future drug discovery efforts. Further studies are warranted to fully elucidate its therapeutic potential and address current limitations in drug-like properties.